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For Researchers, Scientists, and Drug Development Professionals

Introduction
(5-Methoxy-2-methylphenyl)boronic acid is a valuable building block in organic synthesis,

particularly in the realm of medicinal chemistry and drug development. Its utility in cross-

coupling reactions, such as the Suzuki-Miyaura coupling, allows for the formation of carbon-

carbon bonds, a fundamental process in the construction of complex organic molecules.

Despite its widespread use, a detailed public record of its single-crystal X-ray diffraction

analysis and the resulting comprehensive crystal structure data is not currently available in

scientific literature or crystallographic databases.

This guide is intended to provide an in-depth technical overview of the crystal structure of (5-
Methoxy-2-methylphenyl)boronic acid. However, a thorough search of prominent chemical

and crystallographic databases, including the Cambridge Crystallographic Data Centre (CCDC)

and other public repositories, did not yield a published crystal structure for this specific

compound.

Therefore, this document will outline the hypothetical experimental protocols and data

presentation that would be included if such crystallographic data were available. This serves as
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a template and a guide for researchers who may undertake the crystallographic analysis of this

compound in the future.

I. Molecular Structure
The molecular structure of (5-Methoxy-2-methylphenyl)boronic acid is presented below. The

key functional groups are the boronic acid [-B(OH)₂], the methoxy [-OCH₃] group, and the

methyl [-CH₃] group, all attached to a phenyl ring.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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